4-(4-Fluorophenyl)-5-hydroxymethyl-2-methylthiazole

• CAS No.: 347174-11-2
• Molecular Formula: C11H10FNOS
• Molecular Weight: 223.27 g/mol
• IUPAC Name: [4-(4-fluorophenyl)-2-methyl-1,3-thiazol-5-yl]methanol
• InChI: InChI=1S/C11H10FNOS/c1-7-13-11(10(6-14)15-7)8-2-4-9(12)5-3-8/h2-5,14H,6H2,1H3
• InChI Key: YWUBZUNBWHVSRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CO)C2=CC=C(C=C2)F

Description

4-(4-Fluorophenyl)-5-hydroxymethyl-2-methylthiazole is a useful research compound. Its molecular formula is C11H10FNOS and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-(4-fluorophenyl)-2-methyl-5-thiazolecarboxylate (59 g) prepared by a known method (Chem. Pharm. Bull., 43(6), 947, 1995) was dissolved in tetrahydrofuran (700 ml). Lithium aluminum hydride (13 g) was added under ice-cooling and the mixture was stirred for 30 min. Water (13 ml), 15% sodium hydroxide (13 ml) and water (39 ml) were added successively to the reaction mixture, and the precipitated insoluble materials were filtered off. The filtrate was concentrated under reduced pressure to give the title compound (37 g, yield 71%).